![molecular formula C7H11N3S B1489824 N-(cyclopropylmethyl)-5-methyl-1,3,4-thiadiazol-2-amine CAS No. 1495704-96-5](/img/structure/B1489824.png)
N-(cyclopropylmethyl)-5-methyl-1,3,4-thiadiazol-2-amine
Overview
Description
N-(cyclopropylmethyl)-5-methyl-1,3,4-thiadiazol-2-amine is a chemical compound that has been the subject of scientific research due to its potential as a therapeutic agent. This compound has been synthesized in various ways and its mechanism of action, biochemical and physiological effects have been studied.
Mechanism of Action
The exact mechanism of action of N-(cyclopropylmethyl)-5-methyl-1,3,4-thiadiazol-2-amine is not fully understood. However, it has been suggested that it may act by modulating the activity of neurotransmitters such as GABA and glutamate in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to increase GABA levels in the brain, which may contribute to its anticonvulsant and anxiolytic effects. It has also been found to increase brain-derived neurotrophic factor (BDNF) levels, which may contribute to its potential as a treatment for cognitive impairment and neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(cyclopropylmethyl)-5-methyl-1,3,4-thiadiazol-2-amine in lab experiments is its potential as a therapeutic agent. It has been shown to have various effects in animal models, which may translate to potential therapeutic benefits in humans. However, one of the limitations of using this compound is the lack of understanding of its exact mechanism of action. Further research is needed to fully understand its effects and potential therapeutic applications.
Future Directions
There are several future directions for research on N-(cyclopropylmethyl)-5-methyl-1,3,4-thiadiazol-2-amine. One direction is to further investigate its potential as a treatment for cognitive impairment and neurodegenerative diseases. Another direction is to study its effects on other neurotransmitters and their receptors in the brain. Additionally, research could be conducted to identify potential side effects and toxicity of this compound. Finally, further optimization of the synthesis method could be explored to improve the yield and purity of the compound.
Scientific Research Applications
N-(cyclopropylmethyl)-5-methyl-1,3,4-thiadiazol-2-amine has been studied for its potential as a therapeutic agent. It has been found to have anticonvulsant, anxiolytic, and antidepressant effects in animal models. It has also been studied for its potential as a treatment for cognitive impairment and neurodegenerative diseases such as Alzheimer's disease.
properties
IUPAC Name |
N-(cyclopropylmethyl)-5-methyl-1,3,4-thiadiazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3S/c1-5-9-10-7(11-5)8-4-6-2-3-6/h6H,2-4H2,1H3,(H,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQANHBNFPXNRSF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)NCC2CC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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